Cas no 2669-76-3 (Amidogen,methanetetraylbis- (9CI))

Amidogen,methanetetraylbis- (9CI) structure
2669-76-3 structure
Product Name:Amidogen,methanetetraylbis- (9CI)
CAS No:2669-76-3
MF:CH2N2
MW:42.0399794578552
CID:261492
PubChem ID:9864
Update Time:2025-04-19

Amidogen,methanetetraylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Amidogen,methanetetraylbis- (9CI)
    • Amidogen,methanetetrayldi- (7CI,8CI)
    • Carbon nitride (CN2)
    • Cyanoimidogen
    • Methanetetraylbisamidogen
    • NH2CN
    • TsAKS
    • bmse000656
    • BRN 1732569
    • H2N-C#N
    • EN300-19848
    • Cyanamide [JAN]
    • Cyanamide (JP17)
    • Cyanogen nitride
    • H2NCN
    • Cyanamide (TN)
    • FT-0624124
    • NSC-24133
    • Carbamonitrile
    • CHEBI:16698
    • Tox21_112109
    • D00123
    • NCGC00254586-01
    • CYANAMIDE [WHO-DD]
    • aminoformonitrile
    • DTXCID7014490
    • Hydrogen cyanamide
    • Amidocyanogen
    • Cyanoamine
    • Caswell No. 485A
    • UNII-21CP7826LC
    • WLN: ZCN
    • DB02679
    • DTXSID9034490
    • Dormex
    • EINECS 206-992-3
    • NSC24133
    • NSC-267195
    • Deurbraak
    • CYANAMIDE
    • cyanamine
    • HSDB 1550
    • CHEMBL56279
    • NCGC00164378-01
    • USAF EK-1995
    • 4-03-00-00145 (Beilstein Handbook Reference)
    • NSC267195
    • Carbodiamide
    • Cyanogenamide
    • NSC 24133
    • 156-62-7
    • FT-0665242
    • Cyanamide aq
    • Alzogur
    • 2669-76-3
    • CAS-420-04-2
    • N-Cyanoamine
    • AMY6233
    • 21CP7826LC
    • NS00004630
    • 420-04-2
    • MFCD00007572
    • Cyanamide, 99%
    • EPA Pesticide Chemical Code 014002
    • Q414555
    • NCGC00164378-02
    • CYANAMIDE [HSDB]
    • NCGC00164378-03
    • AKOS009031491
    • C01566
    • aminoformonitrile, 50% aqueous solution
    • Tox21_300678
    • CYANAMIDE [MI]
    • CH2N2
    • F8881-3984
    • EC 206-992-3
    • Inchi: 1S/CH2N2/c2-1-3/h2H2
    • InChI Key: XZMCDFZZKTWFGF-UHFFFAOYSA-N
    • SMILES: NC#N

Computed Properties

  • Exact Mass: 42.02186
  • Monoisotopic Mass: 42.021798
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 29.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: -0.3

Experimental Properties

  • Ionization Potential: 10.65eV
  • Density: 1.45 (Air = 1)
  • Melting Point: 113 °F (NIOSH, 2016)
  • Boiling Point: 258.5°Cat760mmHg
  • Flash Point: 1.2°C
  • Refractive Index: Index of refraction: 1.4418 at 48 °C/D
  • PSA: 49.81
  • LogP: log Kow = -0.82 (20 °C)

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